Cas no 1808528-30-4 (N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide)

• Product Name: N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide
• CAS No: 1808528-30-4
• MF: C₁₉H₁₅Cl₂N₃O
• MW: 372.247902154922
• CID: 5851306
• PubChem ID: 98479993
• Update Time: 2025-08-04

N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1808528-30-4
• Z1126782216
• AKOS033061578
• EN300-26581802
• N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide

• Inchi： 1S/C19H15Cl2N3O/c20-16-11-14(24-19(25)15-7-4-10-22-18(15)21)8-9-17(16)23-12-13-5-2-1-3-6-13/h1-11,23H,12H2,(H,24,25)
• InChI Key： NCCIPSQNICBUTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NCC1C=CC=CC=1)NC(C1C(=NC=CC=1)Cl)=O

Computed Properties

• Exact Mass: 371.0592175g/mol
• Monoisotopic Mass: 371.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide

Comprehensive Overview of N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide (CAS No. 1808528-30-4)

N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide (CAS 1808528-30-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This chlorinated carboxamide derivative features a pyridine core linked to a benzylamino-substituted phenyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with studies exploring its role in modulating cellular signaling pathways.

The compound's dual chloro-substitution pattern (at both the pyridine and phenyl rings) contributes to its distinctive electronic properties, which are crucial for molecular recognition in biological systems. Recent publications have highlighted its utility in developing targeted therapies, especially in oncology research where heterocyclic compounds with similar frameworks show promise. The benzylamino moiety enhances membrane permeability, a critical factor for bioavailability optimization in drug candidates.

From a synthetic chemistry perspective, CAS 1808528-30-4 represents an excellent case study for cross-coupling reactions and amide bond formation techniques. Its synthesis typically involves Buchwald-Hartwig amination followed by carboxylic acid activation, processes that are frequently searched in academic databases by medicinal chemists. The compound's crystallographic data (available in CSD repositories) reveals interesting molecular packing behaviors that inform solid-state pharmaceutical development.

In the context of green chemistry trends, researchers are investigating solvent-free methods to produce this compound, addressing the growing demand for environmentally friendly synthesis. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with the chlorine atoms producing distinctive splitting patterns in ¹H-NMR spectra. These analytical features make it a valuable reference standard for method development in quality control laboratories.

The structure-activity relationship (SAR) studies of this compound class have revealed that subtle modifications to the pyridine-3-carboxamide fragment can dramatically alter biological potency. This has led to its inclusion in several fragment-based drug design libraries. Computational chemists frequently model its molecular docking properties due to its balanced lipophilicity profile (LogP ~3.2), making it a benchmark for ADMET prediction algorithms.

Industrial applications focus on its role as a building block for advanced materials. The π-conjugated system formed by its aromatic rings shows interesting photophysical properties, with potential in organic electronics. Material scientists are exploring derivatives for optoelectronic applications, particularly in OLED development where chlorinated heterocycles enhance electron transport characteristics.

Regulatory aspects of CAS 1808528-30-4 comply with major chemical inventories (REACH, TSCA), with safety data sheets emphasizing standard laboratory handling protocols. The compound's stability under various pH conditions makes it suitable for formulation studies, a topic frequently queried in pharmaceutical forums. Recent patent analyses show growing IP activity around its prodrug derivatives, particularly for controlled release applications.

Emerging research explores its potential in bioconjugation chemistry, where the primary amine functionality allows attachment to biomolecules or nanocarriers. This aligns with current trends in theranostic development, combining therapeutic and diagnostic capabilities. The compound's fluorescence quenching properties are also being investigated for biosensor applications.

For synthetic organic chemists, the regioselective functionalization of this molecule presents interesting challenges. The 3-carboxamide group's orientation influences hydrogen bonding networks, a subject of numerous computational chemistry studies. These investigations often appear in searches about crystal engineering and polymorph control strategies.

In conclusion, N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide represents a multifaceted compound with applications spanning medicinal chemistry, material science, and analytical technology. Its CAS 1808528-30-4 identifier serves as a crucial reference point for researchers navigating the expanding landscape of functionalized heterocycles. As investigation continues, this molecule will likely maintain its relevance in addressing contemporary challenges in small molecule therapeutics and smart materials development.